Cas no 57058-02-3 (2H-Tetrazole, 2-(4-bromophenyl)-)

• Product Name: 2H-Tetrazole, 2-(4-bromophenyl)-
• CAS No: 57058-02-3
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• CID: 1600862
• PubChem ID: 560804
• Update Time: 2025-04-21

2H-Tetrazole, 2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-(4-bromophenyl)-
• 2-(4-Bromophenyl)-2H-tetrazole
• 57058-02-3
• DTXSID201306522
• 2-(4-Bromophenyl)-2H-tetraazole #
• DB-121654
• 2-(4-bromophenyl)-2H -tetrazole
• SCHEMBL7400517
• 4-(Tetrazol-2-yl)bromobenzene
• 2-(4-bromophenyl)tetrazole

• Inchi： 1S/C7H5BrN4/c8-6-1-3-7(4-2-6)12-10-5-9-11-12/h1-5H
• InChI Key： NMZGXHGKHYWJFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1N=NC=N1

Computed Properties

• Exact Mass: 223.96985
• Monoisotopic Mass: 223.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6